3-iodo-N-[(oxolan-3-yl)methyl]aniline

• Molecular Formula: C11H14INO
• Molecular Weight: 303.14 g/mol
• IUPAC Name: 3-iodo-N-(oxolan-3-ylmethyl)aniline
• InChI: InChI=1S/C11H14INO/c12-10-2-1-3-11(6-10)13-7-9-4-5-14-8-9/h1-3,6,9,13H,4-5,7-8H2
• InChI Key: VXXOUQCZBPRIAT-UHFFFAOYSA-N
• Canonical SMILES: C1COCC1CNC2=CC(=CC=C2)I

Description

3-iodo-N-[(oxolan-3-yl)methyl]aniline: is a chemical compound with the molecular formula . It consists of an aniline moiety (a benzene ring with an amino group) attached to an oxolan-3-ylmethyl group and an iodine atom.

• The compound’s structure features an interesting combination of aromatic and aliphatic components, making it relevant in various fields.

Preparation Methods

Synthetic Routes: Although specific literature on this compound is limited, we can propose a synthetic route. One possible approach involves the reaction of with an group. The exact conditions would depend on the reagents used.

Industrial Production: Unfortunately, industrial-scale production methods for this compound are not well-documented. Further research would be needed to explore large-scale synthesis.

Chemical Reactions Analysis

Reactivity: As an aromatic amine, likely undergoes typical reactions associated with anilines.

Common Reagents and Conditions:

Major Products: Products would include derivatives with modified substituents (e.g., halogenated or alkylated forms).

Scientific Research Applications

Chemistry: Investigate its reactivity, explore new synthetic methodologies, and study its interactions with other compounds.

Biology: Assess its potential as a building block for bioactive molecules or as a probe in biological studies.

Medicine: Explore its pharmacological properties, including potential drug-like effects.

Industry: Investigate applications in materials science, such as dyes or polymers.

Mechanism of Action

• Unfortunately, specific information on the mechanism of action for this compound is scarce. Further research is needed to elucidate its effects at the molecular level.

Comparison with Similar Compounds

Similar Compounds:

Uniqueness: The combination of aniline, oxolan-3-ylmethyl, and iodine makes unique and potentially valuable in various applications.

Remember that further research and experimental validation are essential to fully understand this compound’s properties and applications